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Compound of Interest

Compound Name: D18024

Cat. No.: B1663479 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available solubility and stability

data for D18024, a phthalazinone derivative identified as Fleselastine Hydrochloride. The

information is intended to support research, development, and formulation activities involving

this compound.

Chemical Identity
Identifier Value

Internal ID D18024

Synonym Fleselastine Monohydrochloride[1]

CAS Number 110406-33-2[1][2][3][4][5]

Chemical Formula C₂₉H₃₁ClFN₃O[1][3]

Molecular Weight 492.03 g/mol [1][3]

Description
D18024 is a phthalazinone derivative with anti-

allergic and antihistaminic activity.[2][6][7][8]

Solubility Data
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Quantitative solubility data for D18024 is limited in publicly available resources. However,

qualitative information has been reported by chemical suppliers.

Solvent Solubility Concentration Temperature Method

DMSO Soluble[8] Not Specified Not Specified Not Specified

Experimental Protocol for Solubility Determination (General Method):

A standardized protocol for determining the thermodynamic solubility of a compound like

D18024 in various solvents would typically involve the following steps.
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Preparation

Equilibration

Analysis

Start

Accurately weigh D18024

Add a precise volume
of the test solvent

Equilibrate the suspension
(e.g., 24-48h at a

controlled temperature)

Continuous agitation
(e.g., orbital shaker)

Separate solid from
supernatant (e.g.,

centrifugation, filtration)

Analyze the supernatant
for compound concentration

(e.g., HPLC-UV)

Quantify solubility
(e.g., mg/mL, mM)

End

Click to download full resolution via product page

Caption: Workflow for Thermodynamic Solubility Assessment.
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Stability Data
Detailed stability data for D18024 in solution is not readily available in the public domain.

However, general handling and storage recommendations provide some insight into its stability.

Storage Recommendations:

Solid Form: Store at -20°C.[2][8]

Stock Solutions: Stock solutions can be stored at -20°C for several months.[8]

General Experimental Protocol for Solution Stability Assessment:

To determine the stability of D18024 in a specific solvent over time, the following experimental

workflow is recommended.
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Solution Preparation

Storage and Sampling

Analysis

Start

Prepare a stock solution of
D18024 in the test solvent
at a known concentration.

Aliquot the solution into
multiple vials for different

time points and conditions.

Store aliquots under
defined conditions

(e.g., -20°C, 4°C, RT).

At specified time intervals
(T=0, 24h, 48h, etc.),

remove an aliquot for analysis.

Analyze the concentration
of D18024 in the aliquot

(e.g., HPLC-UV).

Compare the concentration
to the initial (T=0)

concentration.

Determine the percentage
of degradation over time.

End

Click to download full resolution via product page

Caption: Workflow for Solution Stability Assessment.
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Signaling Pathways
While D18024 is described as having anti-allergic and antihistaminic activity, specific signaling

pathways it modulates are not detailed in the currently available literature. Antihistamines

typically act as inverse agonists or neutral antagonists at histamine receptors, primarily the H₁

receptor. This action blocks the downstream signaling cascade initiated by histamine binding.

Histamine H1 Receptor Signaling

Histamine Histamine H1
Receptor

Binds Gq/11Activates Phospholipase CActivates PIP2Cleaves IP3

DAG

Ca²⁺ Release
(from ER)

PKC Activation
Downstream Cellular Effects

(e.g., NF-κB activation,
pro-inflammatory gene expression)

D18024
(Fleselastine HCl)

Inhibits
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Caption: Postulated Inhibitory Action of D18024 on the Histamine H1 Receptor Pathway.

Disclaimer: This document summarizes publicly available information and provides generalized

experimental protocols. Specific experimental conditions and results may vary. It is

recommended to consult primary literature and conduct independent verification for any

research or development activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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